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Compound of Interest

Compound Name: Pigment red 22

Cat. No.: B021831

Performance Showdown: Pigment Red 22 in
Diverse Binder Systems

A Comparative Guide for Researchers and Formulation Scientists

This guide provides an objective comparison of the performance of Pigment Red 22 in various
binder systems, benchmarked against common alternative red pigments. The data presented is
curated from publicly available technical datasheets and industry publications to assist
researchers, scientists, and drug development professionals in making informed decisions for
their formulation needs.

Quantitative Performance Data

The following tables summarize the key performance indicators of Pigment Red 22 and its
alternatives across different binder systems. The performance ratings are based on
standardized testing methodologies.

Table 1: Lightfastness (Blue Wool Scale, 1-8, where 8 is excellent)
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Pigment Binder System Full Shade Tint (1:10 TiO2)
Pigment Red 22 Water-Based Ink 5-6[1][2] -
Textile Printing 5-6[1] -
Water-Based Coatings  5[2] -
Pigment Red 122 Coatings (General) 7-8[3] 7-8[3]
Plastics 7-8[3] -
Pigment Red 170 Coatings (General) 7-8[4] 4[4]
Plastics - -
Pigment Red 254 HDPE 8[5] -
Coatings (General) 8[6] -
Table 2: Heat Stability (°C)
Pigment Binder System/Application Maximum Temperature
Pigment Red 22 General 140[1][2]
Pigment Red 122 Plastics (General) 280-300[3][7]
Pigment Red 170 Plastics (Engineering) 200 - 220][8]
Coatings (General) 200[9]
Pigment Red 254 HDPE (1/3 SD) 300 (for 5 min)[5][6]
Plastics (General) 300[6]

Table 3: Chemical Resistance (Scale 1-5, where 5 is excellent)
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Pigment Reagent Resistance Rating
Pigment Red 22 Water 5[1]

oil 2[1]

Acid 3-4[1]

Alkali 3-4[1]

Alcohol 4[1]

Pigment Red 122 Water 5[3]

Ol 5[3]

Acid 5[3]

Alkali 5[3]

Alcohol 5[3]

Pigment Red 170 Acid 5[4]

Alkali 5[4]

Xylene 4-5[4]

Pigment Red 254 Acid Excellent[10]
Alkali Excellent[10]

Organic Solvents Excellent[10]

Experimental Protocols

The data presented in this guide is based on the following standard experimental
methodologies:

Lightfastness Testing (ASTM D4303)

Lightfastness is determined by exposing pigmented samples to a controlled light source that
simulates indoor or natural sunlight conditions.[11][12][13]
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e Specimen Preparation: The pigment is dispersed into the specified binder system and
applied uniformly onto a substrate. A portion of the specimen is masked to serve as an
unexposed reference.

o Exposure: The specimens are exposed to light from a xenon-arc lamp or natural daylight
filtered through glass, as specified in ASTM D4303.[11][12][13]

o Evaluation: The color change of the exposed area is compared to the unexposed area using
the CIE 1976 Lab* color difference equation (AE*ab).[14] The results are then rated on the
Blue Wool Scale, where a rating of 8 signifies no fading and a rating of 1 indicates severe
fading.
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Fig. 1. Experimental workflow for lightfastness testing.

Heat Stability Evaluation

This test determines the temperature at which a pigment begins to show significant color
change.

o Sample Preparation: The pigment is incorporated into the binder system or plastic at a
specified concentration.

e Heating: The prepared sample is placed in a temperature-controlled oven or heated press.
The temperature is incrementally increased, or the sample is held at a specific temperature
for a defined period (e.g., 5 minutes).[5][6][15]

e Analysis: The color of the heated sample is compared to an unheated control sample. The
heat stability is reported as the maximum temperature at which no significant color change
occurs.[16] Thermogravimetric analysis (TGA) can also be used to measure weight loss as a
function of temperature to determine decomposition points.[16][17]
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Fig. 2: Process for evaluating pigment heat stability.

Chemical Resistance Assessment

This protocol evaluates the resistance of a pigment to various chemicals.

o Sample Preparation: A coating of the pigmented binder is applied to a substrate and allowed
to cure completely.

o Exposure: A "spot test" is commonly performed by placing a small amount of the test
chemical (e.g., acid, alkali, solvent) onto the coated surface and covering it for a specified
duration (e.g., 24 hours).[18]
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o Evaluation: After exposure, the chemical is removed, and the surface is inspected for any
changes, such as discoloration, blistering, or softening. The resistance is rated on a scale of
1to 5, where 5 indicates no effect.[18]

Logical Relationships of Pigment Properties

The suitability of a pigment is highly dependent on the binder system and the intended
application. The following diagram illustrates the logical flow for pigment selection based on key
performance requirements.
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Fig. 3: Decision tree for pigment selection based on performance needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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